Cas no 2126144-80-5 (rac-ethyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate, cis)

• Product Name: rac-ethyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate, cis
• CAS No: 2126144-80-5
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 4638885
• Update Time: 2025-11-02

rac-ethyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate, cis

• Inchi： 1S/C8H14FNO2/c1-3-12-7(11)8(9)5-10-4-6(8)2/h6,10H,3-5H2,1-2H3/t6-,8+/m0/s1
• InChI Key： ZBOOAEFYMRKWCH-POYBYMJQSA-N
• SMILES： N1C[C@H](C)[C@@](F)(C(OCC)=O)C1

Additional information on rac-ethyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate, cis

Comprehensive Overview of rac-ethyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate, cis (CAS No. 2126144-80-5)

The compound rac-ethyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate, cis (CAS No. 2126144-80-5) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This chiral molecule, characterized by its cis configuration, plays a pivotal role in the synthesis of bioactive compounds. Its unique structural features, including the fluoro and methyl substituents, contribute to its versatility in medicinal chemistry applications.

In recent years, the demand for fluorinated compounds like rac-ethyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate, cis has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for protease inhibitors and kinase modulators, which are critical in drug discovery for diseases such as cancer and viral infections. The compound's ethyl ester group further enhances its solubility, making it suitable for various synthetic pathways.

The synthesis of rac-ethyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate, cis typically involves stereoselective fluorination and esterification steps, ensuring high enantiomeric purity. This process aligns with the growing trend toward green chemistry, as researchers seek to minimize waste and improve atom economy. The compound's CAS No. 2126144-80-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Beyond pharmaceuticals, rac-ethyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate, cis has potential applications in agrochemicals, where its fluorinated structure could contribute to the development of novel pesticides or herbicides with improved efficacy and environmental safety. The methylpyrrolidine core is also of interest in material science, particularly in the design of ligands for catalysis and polymer modification.

Market trends indicate a rising interest in chiral building blocks like rac-ethyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate, cis, driven by the need for enantiomerically pure compounds in drug development. Suppliers and manufacturers are increasingly focusing on scalable and cost-effective production methods to meet this demand. The compound's CAS No. 2126144-80-5 is often associated with queries about custom synthesis and bulk availability, highlighting its commercial significance.

In summary, rac-ethyl (3R,4R)-3-fluoro-4-methylpyrrolidine-3-carboxylate, cis (CAS No. 2126144-80-5) is a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a focal point for researchers and industry professionals alike. As the field of fluorinated compounds continues to evolve, this molecule is poised to play an even greater role in innovative scientific advancements.